![molecular formula C11H14ClNO2 B4398863 2-(4-chloro-3-methylphenoxy)-N-methylpropanamide](/img/structure/B4398863.png)
2-(4-chloro-3-methylphenoxy)-N-methylpropanamide
Overview
Description
2-(4-chloro-3-methylphenoxy)-N-methylpropanamide, also known as clofibric acid, is a chemical compound that has been widely used in scientific research. It belongs to the class of fibric acid derivatives and has been studied for its potential therapeutic effects on various health conditions.
Mechanism of Action
The mechanism of action of 2-(4-chloro-3-methylphenoxy)-N-methylpropanamide acid is not fully understood, but it is thought to involve the activation of peroxisome proliferator-activated receptors (PPARs). PPARs are nuclear receptors that regulate gene expression and are involved in various physiological processes, including lipid metabolism, inflammation, and cell differentiation. Clofibric acid has been shown to activate PPARα and PPARγ, which can lead to changes in gene expression and alterations in cellular function.
Biochemical and Physiological Effects:
Clofibric acid has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease triglyceride and cholesterol levels in the blood, which can reduce the risk of cardiovascular disease. Additionally, this compound acid has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory diseases such as arthritis and asthma. Clofibric acid has also been shown to have antiproliferative effects, which may be useful in the treatment of cancer.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-chloro-3-methylphenoxy)-N-methylpropanamide acid in lab experiments is its well-established safety profile. It has been extensively studied and is considered to be a relatively safe compound. Additionally, this compound acid is readily available and relatively inexpensive, which makes it a convenient tool for scientific research. However, one limitation of using this compound acid in lab experiments is its limited specificity. It can activate multiple signaling pathways, which can make it difficult to attribute specific effects to the compound.
Future Directions
There are several future directions for research on 2-(4-chloro-3-methylphenoxy)-N-methylpropanamide acid. One area of interest is the development of more specific PPAR agonists that can selectively target individual PPAR isoforms. Additionally, further research is needed to fully understand the mechanisms of action of this compound acid and its potential therapeutic effects on various health conditions. Finally, more studies are needed to investigate the safety and efficacy of this compound acid in human clinical trials.
Scientific Research Applications
Clofibric acid has been extensively studied for its potential therapeutic effects on various health conditions. It has been shown to have anti-inflammatory, antiproliferative, and antioxidant properties, which make it a promising candidate for the treatment of cardiovascular diseases, cancer, and metabolic disorders. Additionally, 2-(4-chloro-3-methylphenoxy)-N-methylpropanamide acid has been used as a tool in scientific research to study the mechanisms of action of other drugs and to investigate the role of various signaling pathways in disease pathogenesis.
properties
IUPAC Name |
2-(4-chloro-3-methylphenoxy)-N-methylpropanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO2/c1-7-6-9(4-5-10(7)12)15-8(2)11(14)13-3/h4-6,8H,1-3H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEVZXORDKPCNQA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC(C)C(=O)NC)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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